![molecular formula C9H20Cl2N2O B6175307 1-[1-(morpholin-4-yl)cyclobutyl]methanamine dihydrochloride CAS No. 2503203-98-1](/img/new.no-structure.jpg)
1-[1-(morpholin-4-yl)cyclobutyl]methanamine dihydrochloride
Overview
Description
1-[1-(morpholin-4-yl)cyclobutyl]methanamine dihydrochloride is a chemical compound with the molecular formula C9H18N2O.2ClH. It is known for its unique structure, which includes a morpholine ring attached to a cyclobutyl group, and is commonly used in various scientific research applications .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[1-(morpholin-4-yl)cyclobutyl]methanamine dihydrochloride typically involves the reaction of morpholine with cyclobutanone, followed by reductive amination to introduce the methanamine group. The final product is then converted to its dihydrochloride salt form .
Industrial Production Methods
Industrial production methods for this compound often involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include additional purification steps such as recrystallization or chromatography to ensure the final product meets industry standards .
Chemical Reactions Analysis
Types of Reactions
1-[1-(morpholin-4-yl)cyclobutyl]methanamine dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur, particularly at the amine group, using reagents such as alkyl halides.
Common Reagents and Conditions
Oxidation: Potassium permanganate, hydrogen peroxide.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Alkyl halides.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction typically produces amines .
Scientific Research Applications
1-[1-(morpholin-4-yl)cyclobutyl]methanamine dihydrochloride is utilized in various scientific research fields, including:
Chemistry: As a building block for the synthesis of more complex molecules.
Biology: In studies involving enzyme inhibition and receptor binding.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-[1-(morpholin-4-yl)cyclobutyl]methanamine dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, potentially inhibiting their activity or modulating their function. The exact pathways involved depend on the specific application and target .
Comparison with Similar Compounds
Similar Compounds
- 1-(1-Morpholin-4-ylcycloheptyl)methanamine
- 1-(morpholin-4-ylmethyl)-1H-benzotriazole
- 3-(4-(1E)-3-morpholin-4-yl-3-oxoprop-1-en-1-yl]-2,3-bis
Uniqueness
1-[1-(morpholin-4-yl)cyclobutyl]methanamine dihydrochloride stands out due to its cyclobutyl group, which imparts unique chemical properties and reactivity compared to other morpholine derivatives. This uniqueness makes it valuable in specific research and industrial applications .
Properties
CAS No. |
2503203-98-1 |
|---|---|
Molecular Formula |
C9H20Cl2N2O |
Molecular Weight |
243.2 |
Purity |
95 |
Origin of Product |
United States |
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